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Compound of Interest

Compound Name: 3-Chloropropylamine

Cat. No.: B7771022

For Immediate Reference: Key Safety and Logistical Information

The following guide provides essential, immediate safety and logistical information for the

proper handling and disposal of 3-Chloropropylamine. Adherence to these procedures is
critical for ensuring a safe laboratory environment for all researchers, scientists, and drug

development professionals.

Quantitative Safety Data

A summary of key quantitative safety data for 3-Chloropropylamine hydrochloride is provided
below for easy reference and comparison.
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Parameter Value Source

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [1][2]13]
eye irritationH335: May cause

respiratory irritation

Skin Irrit. 2Eye Irrit. 2STOT SE

Hazard Classifications 3 [11[3]
Signal Word Warning [11[2]
Melting Point 145-150 °C

Storage Class Code 11 - Combustible Solids [1]
WGK (Water Hazard Class) WGK 3 [1]

Operational Plan: Step-by-Step Handling Protocol

To ensure the safe handling of 3-Chloropropylamine, the following procedural steps must be
followed:

1. Engineering Controls and Preparation:
o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[4]

o Prepare all necessary equipment and reagents before handling the chemical to minimize
time of exposure.

2. Donning Personal Protective Equipment (PPE):

e Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a suitable option.[5]
Always inspect gloves for any signs of degradation or perforation before use.

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
A face shield should be worn if there is a risk of splashing.[1][6]
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o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or a higher level of respiratory protection is required.[1]

» Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.

3. Chemical Handling:

o Carefully open the container, avoiding the inhalation of any dust.

» Weigh and dispense the required amount of 3-Chloropropylamine within the fume hood.
o Keep the container tightly closed when not in use.[4]

e Avoid contact with skin, eyes, and clothing.[7]

4. Post-Handling Procedures:

e Thoroughly decontaminate all surfaces and equipment that have come into contact with the
chemical.

o Carefully remove and dispose of contaminated gloves in the designated hazardous waste
container.

e Wash hands thoroughly with soap and water after handling the chemical.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-Chloropropylamine and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

 All solid waste contaminated with 3-Chloropropylamine (e.g., gloves, weighing paper,
paper towels) must be placed in a designated, sealed, and clearly labeled hazardous waste
container.

e Unused or excess 3-Chloropropylamine should be disposed of as hazardous waste. Do not
attempt to wash it down the drain.[8]
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2. Container Labeling:

e The hazardous waste container must be labeled with the words "Hazardous Waste," the full
chemical name "3-Chloropropylamine,” and the associated hazards (e.g., "Irritant,” "Skin

[rritant™).
3. Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company.[9][10]

Emergency Response Workflow

The following diagram outlines the immediate steps to be taken in the event of a 3-

Chloropropylamine spill.
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Emergency Workflow: 3-Chloropropylamine Spill
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Caption: Workflow for responding to a 3-Chloropropylamine spill.
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In the event of any exposure, immediately flush the affected area with copious amounts of
water for at least 15 minutes and seek medical attention.[4][11] Remove all contaminated
clothing.[4] If inhaled, move to fresh air.[4] Always have the Safety Data Sheet (SDS) available
for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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